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Compound of Interest

Compound Name: 4-bromobut-2-yn-1-ol

Cat. No.: B3046928 Get Quote

An In-depth Technical Guide to 4-bromobut-2-yn-1-ol: Safety, Handling, and MSDS

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and Material Safety Data Sheet

(MSDS) information for 4-bromobut-2-yn-1-ol (CAS No: 13280-08-5). The information is

compiled for professionals in research and development who may be working with this

compound.

Chemical Identification and Physical Properties
4-bromobut-2-yn-1-ol is a combustible and hazardous liquid requiring careful handling. Below

is a summary of its key chemical and physical properties.
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Property Value Source

IUPAC Name 4-bromobut-2-yn-1-ol [1][2]

CAS Number 13280-08-5 [1][2]

Molecular Formula C4H5BrO [1]

Molecular Weight 148.99 g/mol [1]

Physical Form Liquid [2]

InChI Key
JAEJDMMPAMYPCZ-

UHFFFAOYSA-N
[2]

Hazard Identification and GHS Classification
4-bromobut-2-yn-1-ol is classified as a hazardous substance under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals. The signal word for this chemical is

"Danger".[1][2]

Hazard Class Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity —

Single exposure

Category 3, Respiratory

system

H335: May cause respiratory

irritation

(Source: PubChem, Sigma-Aldrich)[1][2]
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GHS Pictograms:

Corrosion

Exclamation Mark

Health Hazard

Toxicological Information
Quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%) for 4-bromobut-2-yn-1-ol are not readily available in the public domain.

However, the GHS classification indicates that the substance is harmful through oral, dermal,

and inhalation routes of exposure.

Handling, Storage, and Personal Protective
Equipment (PPE)
Due to the hazardous nature of 4-bromobut-2-yn-1-ol, strict safety protocols must be followed

during handling and storage.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

An emergency eyewash station and safety shower must be readily accessible.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-bromobut-2-yn-1-ol:
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PPE Type Specification

Eye/Face Protection Chemical safety goggles and/or a face shield.

Hand Protection
Chemically resistant gloves (e.g., nitrile,

neoprene).

Skin and Body Protection

A lab coat, long pants, and closed-toe shoes.

For larger quantities or in case of potential

splashing, a chemical-resistant apron and boots

are recommended.

Respiratory Protection

If working outside a fume hood or if ventilation is

inadequate, a NIOSH-approved respirator with

an organic vapor cartridge is necessary.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, open flames, and other ignition sources.

Store away from incompatible materials such as strong oxidizing agents and strong bases.
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Storage Protocol for 4-bromobut-2-yn-1-ol

Receive Chemical

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

Segregate from Incompatible Materials

Ensure Proper Labeling

Secure Storage Location

Click to download full resolution via product page

Caption: Storage Protocol for 4-bromobut-2-yn-1-ol

Experimental Protocols and Safe Handling Workflow
The following workflow outlines a general procedure for the safe handling of 4-bromobut-2-yn-
1-ol in a laboratory setting.
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Safe Handling Workflow for 4-bromobut-2-yn-1-ol

Preparation:
- Don appropriate PPE

- Ensure fume hood is operational
- Have spill kit and quench solution ready

Weighing and Dispensing:
- Perform in a fume hood

- Use a tared, sealed container

Reaction Setup:
- Add to reaction vessel under inert atmosphere if necessary

- Control temperature as required

Reaction Work-up:
- Quench any unreacted material carefully

- Perform extractions in the fume hood

Cleanup:
- Decontaminate glassware

- Dispose of waste according to protocol

Click to download full resolution via product page

Caption: Safe Handling Workflow for 4-bromobut-2-yn-1-ol

Reactivity and Incompatibilities
While specific reactivity data for 4-bromobut-2-yn-1-ol is limited, information on similar

bromoalkynes suggests the following:

Incompatible Materials: Strong oxidizing agents, strong bases, and some metals.

Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon

dioxide, and hydrogen bromide gas.
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Reactivity: As a terminal alkyne, it can undergo reactions typical of this functional group. The

bromine atom also makes it susceptible to nucleophilic substitution.

First-Aid Measures
In case of exposure, immediate medical attention is required.

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Spill and Disposal Procedures
Spill Response
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Spill Response Protocol

Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Don Appropriate PPE

Contain Spill with Inert Absorbent Material

Collect Absorbed Material into a Sealed Container

Decontaminate Spill Area

Dispose of Waste as Hazardous

Click to download full resolution via product page

Caption: Spill Response Protocol
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Waste Disposal
4-bromobut-2-yn-1-ol and any contaminated materials should be disposed of as hazardous

waste. Follow all federal, state, and local regulations for the disposal of halogenated organic

compounds. It is generally recommended to use a licensed professional waste disposal

service. Do not dispose of this chemical down the drain or into the environment.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards Arising from the Chemical: The compound is a combustible liquid. Vapors

may form explosive mixtures with air.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.

This guide is intended to provide essential safety and handling information. Always refer to the

most current and complete Safety Data Sheet (SDS) from your supplier before working with 4-
bromobut-2-yn-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3046928#safety-handling-and-msds-for-4-bromobut-
2-yn-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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